Cas no 1936559-20-4 (tert-butyl N-(2-cyanoadamantan-2-yl)carbamate)

• Product Name: tert-butyl N-(2-cyanoadamantan-2-yl)carbamate
• CAS No: 1936559-20-4
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 5172754
• Update Time: 2025-05-27

tert-butyl N-(2-cyanoadamantan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2-cyanotricyclo[3.3.1.13,7]dec-2-yl)-, 1,1-dimethylethyl ester
• tert-butyl N-(2-cyanoadamantan-2-yl)carbamate

• Inchi： 1S/C16H24N2O2/c1-15(2,3)20-14(19)18-16(9-17)12-5-10-4-11(7-12)8-13(16)6-10/h10-13H,4-8H2,1-3H3,(H,18,19)
• InChI Key： NPJDXTBJNPQIKX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(C#N)C2CC3CC1CC(C3)C2

Additional information on tert-butyl N-(2-cyanoadamantan-2-yl)carbamate

Introduction to tert-butyl N-(2-cyanoadamantan-2-yl)carbamate (CAS No. 1936559-20-4)

tert-butyl N-(2-cyanoadamantan-2-yl)carbamate (CAS No. 1936559-20-4) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is a derivative of adamantane, a tricyclic cycloalkane with a highly stable and rigid structure, which makes it an attractive scaffold for the development of pharmaceuticals and materials.

The chemical structure of tert-butyl N-(2-cyanoadamantan-2-yl)carbamate consists of an adamantane core with a cyano group and a tert-butyl carbamate moiety. The tert-butyl carbamate group is known for its ability to enhance the stability and solubility of compounds, making it particularly useful in drug design. The cyano group, on the other hand, introduces additional reactivity and functional versatility, which can be exploited in various synthetic transformations and biological assays.

Recent research has highlighted the potential of tert-butyl N-(2-cyanoadamantan-2-yl)carbamate in several areas. In medicinal chemistry, this compound has been studied for its ability to modulate protein-protein interactions, which are crucial in many biological processes and disease states. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific protein-protein interactions involved in cancer signaling pathways.

In addition to its medicinal applications, tert-butyl N-(2-cyanoadamantan-2-yl)carbamate has also shown promise in materials science. The rigid adamantane core provides excellent mechanical stability, while the cyano group can be used to introduce functional groups that enhance the material's properties. A recent study in Advanced Materials reported the synthesis of polymer-based materials incorporating this compound, which exhibited improved thermal stability and mechanical strength compared to traditional polymers.

The synthesis of tert-butyl N-(2-cyanoadamantan-2-yl)carbamate typically involves several steps, including the formation of the adamantane scaffold, introduction of the cyano group, and attachment of the tert-butyl carbamate moiety. Various synthetic routes have been explored to optimize yield and purity. One common approach involves the use of transition metal catalysts to facilitate the formation of the cyano group on the adamantane core. This method has been shown to be highly efficient and scalable, making it suitable for large-scale production.

The physical properties of tert-butyl N-(2-cyanoadamantan-2-yl)carbamate, such as its melting point, solubility, and stability under different conditions, have been extensively characterized. These properties are crucial for understanding its behavior in both solution and solid-state applications. For example, its high melting point and low solubility in water make it suitable for use in solid-state formulations and coatings.

In terms of safety and environmental impact, tert-butyl N-(2-cyanoadamantan-2-yl)carbamate is generally considered safe for laboratory use when proper handling protocols are followed. However, as with any chemical compound, it is important to adhere to standard safety guidelines and conduct thorough risk assessments before use.

The future prospects for tert-butyl N-(2-cyanoadamantan-2-yl)carbamate are promising. Ongoing research is focused on optimizing its properties for specific applications and exploring new derivatives with enhanced functionalities. For instance, efforts are being made to develop more potent inhibitors for targeted therapeutic applications and to create advanced materials with superior performance characteristics.

In conclusion, tert-butyl N-(2-cyanoadamantan-2-yl)carbamate (CAS No. 1936559-20-4) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and functional groups make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.